Cas no 4485-98-7 (4,5-dihydro-1,2-oxazole-3-carboxylic acid)

• Product Name: 4,5-dihydro-1,2-oxazole-3-carboxylic acid
• CAS No: 4485-98-7
• MF: C₄H₅NO₃
• MW: 115.087401151657
• CID: 3295990
• PubChem ID: 642418
• Update Time: 2025-08-03

4,5-dihydro-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ISOXAZOLECARBOXYLIC ACID, 4,5-DIHYDRO-
• AKOS006375449
• EN300-154964
• 4,5-dihydroisoxazole-3-carboxylicacid
• SCHEMBL692282
• 4,5-dihydroisoxazole-3-carboxylic acid
• 4485-98-7
• 830-094-6
• InChI=1/C4H5NO3/c6-4(7)3-1-2-8-5-3/h1-2H2,(H,6,7
• isoxazolinecarboxylic acid
• 4,5-dihydro-1,2-oxazole-3-carboxylic acid
• Z1205494291
• DTXSID10349018

• Inchi： 1S/C4H5NO3/c6-4(7)3-1-2-8-5-3/h1-2H2,(H,6,7)
• InChI Key： ZYDBNGULYNHMSF-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)=N1

Computed Properties

• Exact Mass: 115.026943022g/mol
• Monoisotopic Mass: 115.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 4,5-dihydro-1,2-oxazole-3-carboxylic acid

Professional Introduction to 4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS No. 4485-98-7)

4,5-dihydro-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 4485-98-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, which endows it with unique electronic and steric properties. The presence of a carboxylic acid functional group at the 3-position further enhances its reactivity and potential utility in synthetic chemistry and drug development.

The structural framework of 4,5-dihydro-1,2-oxazole-3-carboxylic acid makes it a versatile scaffold for designing biologically active molecules. The oxazole ring is known for its stability and ability to participate in hydrogen bonding interactions, which are critical for molecular recognition processes in biological systems. Additionally, the carboxylic acid moiety can serve as a pharmacophore or a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in oxazole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications of the 4,5-dihydro-1,2-oxazole-3-carboxylic acid core have led to the discovery of novel molecules with enhanced efficacy against various disease targets. The ability to fine-tune the electronic and steric environment around the oxazole ring has allowed researchers to optimize potency and selectivity.

One of the most compelling aspects of 4,5-dihydro-1,2-oxazole-3-carboxylic acid is its role as a building block in medicinal chemistry. The compound's reactivity allows for facile functionalization at multiple positions, including the 1-, 2-, and 3-positions of the oxazole ring. This flexibility has been exploited in the synthesis of peptidomimetics, where the oxazole ring can mimic peptide bonds while maintaining structural integrity in biological environments. Such peptidomimetics have shown promise in inhibiting protease enzymes that are implicated in various pathological processes.

Moreover, recent advancements in computational chemistry have enabled the rational design of 4,5-dihydro-1,2-oxazole-3-carboxylic acid derivatives with improved pharmacokinetic profiles. Molecular docking studies have identified key interactions between the oxazole scaffold and target proteins, providing insights into how structural modifications can enhance binding affinity and reduce off-target effects. These computational approaches have accelerated the discovery process by allowing researchers to predictively screen large libraries of compounds before conducting experimental validation.

The pharmaceutical industry has also recognized the potential of 4,5-dihydro-1,2-oxazole-3-carboxylic acid as an intermediate in drug development pipelines. Its incorporation into lead compounds has led to several clinical candidates that are currently undergoing evaluation in phase I/II trials. These trials aim to assess safety profiles and preliminary efficacy data for potential new therapies targeting neurological disorders, infectious diseases, and metabolic conditions. The success of these candidates underscores the importance of heterocyclic compounds like oxazoles in modern drug discovery.

In conclusion,4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS No. 4485-98-7) represents a valuable scaffold with significant untapped potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration in medicinal chemistry. As our understanding of biological pathways continues to expand,4,5-dihydro-1,2-oxazole-3-carboxylic acid derivatives are likely to play an increasingly important role in addressing unmet medical needs.